![molecular formula C8H5Cl2N3O2 B1452614 Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate CAS No. 1053656-37-3](/img/structure/B1452614.png)
Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
Overview
Description
Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate is a chemical compound with the CAS Number: 1053656-37-3 . It has a molecular formula of C8H5Cl2N3O2 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5Cl2N3O2/c1-15-8(14)4-3-11-13-6(10)2-5(9)12-7(4)13/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 246.05 . It is a solid at room temperature . Its density is 1.68 , and it has a predicted pKa of -3.10±0.40 . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
One study explored the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides, starting from methyl 5-amino-1H-pyrazole-4-carboxylate. This process involved the preparation of methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate, followed by its reaction with POCl3 to yield a highly reactive chloro derivative. This derivative was then reacted with various reagents to produce substituted derivatives, demonstrating a method for synthesizing complex pyrazolo[1,5-a]pyrimidine derivatives with potential biological activity (Drev et al., 2014).
Green Synthesis Approaches
Another research highlighted a green synthesis approach for producing methyl 4-(4-chlorophenyl)-5,7-dioxo-1-phenyl-1,4,5,6,7,8-hexahydropyrazolo[4′,3′:5,6] pyrano[2,3-d] pyrimidine-3-carboxylate derivatives. This one-pot, four-component reaction, catalyzed by L-proline, offered a metal-free, high-yield, and environmentally friendly method for generating pyrano pyrimidine carboxylate derivatives, marking a step forward in sustainable chemical synthesis (Yadav et al., 2021).
Fluorescent Molecules and Potential Pharmacological Properties
The study on the synthesis of trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones revealed novel fluorescent molecules with enhanced fluorescence intensity compared to their methyl analogs. This discovery opens up possibilities for using these compounds as fluorophores in various biological and chemical applications, showcasing the potential of methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate derivatives in the development of new diagnostic tools and therapeutic agents (Wu et al., 2006).
Anticancer and Anti-inflammatory Agents
Research into novel pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents demonstrated the synthesis of compounds with significant cytotoxic and 5-lipoxygenase inhibition activities. This study underscores the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives in cancer treatment and inflammation management, further illustrating the importance of this compound in medicinal chemistry (Rahmouni et al., 2016).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, and the signal word is "Warning" . Hazard statements include H302, H315, H319, H332, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352, suggesting measures to prevent exposure and manage risks .
properties
IUPAC Name |
methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2N3O2/c1-15-8(14)4-3-11-13-6(10)2-5(9)12-7(4)13/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCMDZGZZFUIKJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2N=C(C=C(N2N=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70916624 | |
Record name | Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70916624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1053656-37-3, 940284-55-9 | |
Record name | Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1053656-37-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70916624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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